Cas no 1805043-53-1 (4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine)

• Product Name: 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine
• CAS No: 1805043-53-1
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4845772
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H5F3IN/c8-1-4-2-12-3-5(11)6(4)7(9)10/h2-3,7H,1H2
• InChI Key： ZCTQNWCBGYAMOF-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(CF)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine

Recent Advances in the Study of 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine (CAS: 1805043-53-1)

The compound 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine (CAS: 1805043-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and iodinated pyridine structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of multiple halogen atoms and fluoromethyl groups imparts distinct physicochemical properties, making it a valuable building block for the synthesis of more complex molecules.

Recent studies have focused on the synthetic pathways and reactivity of 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method utilizing palladium-catalyzed cross-coupling reactions. This approach not only improves the scalability of the compound but also enhances its purity, which is critical for pharmaceutical applications. The study highlighted the compound's role as a key intermediate in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

In addition to its synthetic utility, 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine has been investigated for its biological activity. A recent preclinical study demonstrated its efficacy as a modulator of certain metabolic enzymes, suggesting potential applications in metabolic disorder therapeutics. The compound's ability to selectively inhibit specific enzyme isoforms was attributed to its unique electronic and steric properties, which were further elucidated through computational modeling and X-ray crystallography.

The agrochemical sector has also explored the use of this compound. Research published in Pest Management Science in 2024 revealed that derivatives of 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine exhibit potent herbicidal activity with low environmental toxicity. These findings open new avenues for the development of sustainable crop protection agents, addressing the growing demand for eco-friendly agricultural solutions.

Despite these advancements, challenges remain in the large-scale production and application of 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine. Issues such as stability under varying pH conditions and solubility in aqueous media are currently under investigation. Ongoing research aims to optimize the compound's formulation to enhance its bioavailability and efficacy in both pharmaceutical and agrochemical contexts.

In conclusion, 4-(Difluoromethyl)-3-(fluoromethyl)-5-iodopyridine (CAS: 1805043-53-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance in modern scientific endeavors. Future studies are expected to further explore its potential, particularly in targeted drug delivery and green chemistry initiatives.